molecular formula C15H10O3 B8612670 3-[(Naphthalen-1-yl)methylidene]oxolane-2,5-dione CAS No. 103632-75-3

3-[(Naphthalen-1-yl)methylidene]oxolane-2,5-dione

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CAS No.: 103632-75-3
M. Wt: 238.24 g/mol
InChI Key: SONAPUPHFUHJDX-UHFFFAOYSA-N
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Description

3-[(Naphthalen-1-yl)methylidene]oxolane-2,5-dione is a useful research compound. Its molecular formula is C15H10O3 and its molecular weight is 238.24 g/mol. The purity is usually 95%.
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Properties

CAS No.

103632-75-3

Molecular Formula

C15H10O3

Molecular Weight

238.24 g/mol

IUPAC Name

3-(naphthalen-1-ylmethylidene)oxolane-2,5-dione

InChI

InChI=1S/C15H10O3/c16-14-9-12(15(17)18-14)8-11-6-3-5-10-4-1-2-7-13(10)11/h1-8H,9H2

InChI Key

SONAPUPHFUHJDX-UHFFFAOYSA-N

Canonical SMILES

C1C(=CC2=CC=CC3=CC=CC=C32)C(=O)OC1=O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A mixture of 24.5 g of 2-(1-naphthylmethylene)succinic acid and 260 ml of acetic anhydride was heated at 60° C. for an hour, and then the reaction mixture was evaporated under reduced pressure. To the residue was added a mixture of benzene and hexane (1/1, by volume). The precipitated crystals were collected by filtration to obtain 16.0 g of 2-(1-naphthylmethylene)succinic anhydride as orange-yellow crystals.
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Synthesis routes and methods II

Procedure details

A mixture of 38 g of (1-naphthalenylmethylene)butanedioic acid and 270 ml of acetic anhydride was heated at 60° C. for one hour. The mixture was evaporated under reduced pressure to give 41.96 g of an oil. The oil was crystallized from 220 ml of toluene-hexane (1:1) to give 24.94 g of crystals, mp 162°-164° C.
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38 g
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